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Compound of Interest

Compound Name: Cholest-5-en-3-ol

Cat. No.: B1254041 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Cholest-5-en-3-ol, commonly

known as cholesterol. Adherence to these procedures is vital for ensuring a safe laboratory

environment.

Immediate Safety and Personal Protective
Equipment (PPE)
While Cholest-5-en-3-ol is not classified as a hazardous substance under GHS, it may cause

irritation to the eyes, skin, and respiratory tract.[1][2][3][4] Therefore, a baseline level of

personal protective equipment is mandatory to minimize exposure and ensure safety.

Required Personal Protective Equipment (PPE)
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PPE Component Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

[5][6]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

potential irritation.[3][5]

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.[3][5]

Respiratory Protection

Generally not required with

adequate ventilation.[5] If dust

is generated, use a

NIOSH/MSHA or EN 149

approved respirator with a

particle filter.[3][6][7]

Prevents inhalation of airborne

particles, which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural workflow for the safe handling of Cholest-5-en-3-ol from

reception to use in the laboratory.

1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage.

Storage Location: Store in a dry, cool, and well-ventilated area at room temperature.[5][8]

Container: Keep the container tightly sealed to prevent contamination.[3][5] Store in the

original, light-resistant container.[8]

Segregation: Store away from strong oxidizing agents.[5]

2. Preparation for Use
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Designated Area: Conduct all handling and weighing operations in a designated area,

preferably within a chemical fume hood or on a bench with local exhaust ventilation to control

dust.[1][7]

PPE: Don all required PPE as listed in the table above.

Equipment: Ensure all equipment, such as spatulas and weigh boats, are clean and dry.

Ground all equipment to prevent static discharge, which can cause dust to become airborne.

[1][7]

3. Handling and Use

Avoid Dust: Handle the solid powder carefully to minimize the generation of dust.[3][4]

Dispensing: Use a spatula to transfer the chemical. Avoid scooping or pouring methods that

can create dust clouds.

Spill Prevention: Keep the container closed when not in use. Work on a clean, contained

surface.

4. Post-Handling

Cleaning: Clean the work area and any used equipment thoroughly.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[7]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention if irritation persists.[3][5]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water

for at least 15 minutes. If irritation develops, seek medical attention.[3][5]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms occur.[1][3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cups of water. Seek medical attention.[3]

Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[5] Ventilate the area of the spill.[7]

Disposal Plan
Cholest-5-en-3-ol is not classified as hazardous waste.[2] However, it should not be disposed

of in the general trash or poured down the drain.[4]

Waste Collection: Collect waste material and any contaminated disposables (e.g., gloves,

weigh boats) in a clearly labeled, sealed container.

Disposal Route: Dispose of the waste in accordance with all applicable local, state, and

federal regulations.[9] If unsure, consult your institution's Environmental Health and Safety

(EHS) department or a licensed waste disposal company.[9]

Quantitative Data Summary
Physical and Chemical Properties
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Property Value

Synonyms
Cholesterol, (3β)-Cholest-5-en-3-ol,

Cholesterin[2]

CAS Number 57-88-5[6]

Molecular Formula C27H46O[5]

Molecular Weight 386.66 g/mol [5]

Appearance
White to light yellow crystalline powder or

solid[5][8]

Melting Point
148-150 °C (literature); a different source states

128 - 130 °C[5]

Flash Point > 93.0°C (> 199.4°F)[4]

Solubility Insoluble in water[2]

Hazard Identification Ratings (NFPA 704)

Category Rating Description

Health (Blue) 0 Minimal Hazard[4]

Flammability (Red) 1

Slight Hazard - Must be

preheated before ignition can

occur.[4]

Reactivity (Yellow) 0
Minimal Hazard - Normally

stable.[4]

Specific Hazard N/A No specific hazards.[4]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Cholest-5-en-3-ol in
a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Storage & Waste Management

1. Don PPE
(Goggles, Lab Coat, Gloves)

2. Prepare Ventilated Workspace
(Fume Hood or Local Exhaust)

3. Weigh Cholest-5-en-3-ol
(Minimize Dust Generation)

Proceed when ready

4. Perform Experimental Work

5. Clean Workspace & Equipment

Experiment complete

Store Unused Chemical
(Cool, Dry, Ventilated Area)

Return unused chemical

6. Collect Waste
(Solid Waste Container)

7. Doff PPE
Dispose of Waste

(Follow Institutional EHS Protocol)

8. Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cholest-5-en-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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